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Cat. No.: B6598254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Dibromoacetone is a highly reactive α,α-dihaloketone that serves as a versatile building

block in organic synthesis. Its utility stems from the presence of two leaving groups (bromine

atoms) on the carbon adjacent to a carbonyl group, making it susceptible to a variety of

nucleophilic attacks. This reactivity profile allows for the construction of a diverse array of

molecular scaffolds, particularly heterocycles, which are of significant interest in medicinal

chemistry and materials science. These application notes provide a comprehensive overview of

the reactions of 1,1-dibromoacetone with various nucleophiles, complete with detailed

experimental protocols and tabulated data for easy reference.

General Reactivity
The primary modes of reaction for 1,1-dibromoacetone with nucleophiles include:

Hantzsch-type Thiazole Synthesis: Reaction with thioureas or thioamides to form 2-

aminothiazole derivatives.

Pyrazole Synthesis: Condensation with hydrazines to yield substituted pyrazoles.

Oxazole Synthesis: Reaction with amides to produce oxazole rings.
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Favorskii Rearrangement: Base-induced rearrangement to form α,β-unsaturated carboxylic

acid derivatives.

Substitution Reactions: Stepwise or double substitution of the bromine atoms by various

nucleophiles.

The specific reaction pathway and product distribution are highly dependent on the nature of

the nucleophile, reaction conditions (temperature, solvent, base), and stoichiometry of the

reactants.

Reaction with Nitrogen Nucleophiles
Nitrogen-containing nucleophiles readily react with 1,1-dibromoacetone, leading to the

formation of important nitrogen-containing heterocycles.

Synthesis of 2-Aminothiazoles
The Hantzsch thiazole synthesis is a classic and efficient method for constructing the thiazole

ring. The reaction of 1,1-dibromoacetone with thiourea or substituted thioureas provides a

straightforward route to 2-amino-4-methylthiazoles.

General Reaction Scheme:
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Available at: [https://www.benchchem.com/product/b6598254#reaction-of-1-1-
dibromoacetone-with-nucleophiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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